IR 754 Carboxylic Acid

• Molecular Formula: C30H33IN2O2
• Molecular Weight: 580.5 g/mol
• InChI: InChI=1S/C30H32N2O2.HI/c1-29(2)22-15-7-9-17-24(22)31(5)26(29)19-11-13-21(28(33)34)14-12-20-27-30(3,4)23-16-8-10-18-25(23)32(27)6;/h7-20H,1-6H3;1H
• InChIKey: HQLOWBTYMQEOKX-UHFFFAOYSA-N

IR 754 Carboxylic Acid – Bioconjugation NIR Dye

IR 754 Carboxylic Acid (CAS 2311980-68-2, C₃₀H₃₃IN₂O₂, MW 580.51) is a near-infrared (NIR) heptamethine cyanine fluorophore bearing a single carboxylic acid handle on the polymethine bridge. It belongs to the Cy7-class of dyes that absorb and emit within the 700–850 nm tissue-transparency window, making it suitable for in vivo fluorescence imaging, fluorescence-guided surgery, and photothermal applications . Unlike simple cyanine scaffolds, the carboxylic acid moiety permits direct, covalent bioconjugation to antibodies, peptides, and other targeting ligands without the need for additional heterobifunctional linkers .

Workflow: NIR fluorescence bioconjugation via single carboxylic acid handle

Selection: Cy7-class heptamethine cyanine with absorption/emission in 700–850 nm tissue window

Use Context: In vivo fluorescence imaging research; supports antibody, peptide, and targeting ligand labeling

Why IR 754 Carboxylic Acid Cannot Be Replaced

Generic substitution among NIR heptamethine cyanines fails because small structural alterations—such as the position of the carboxyl group, counterion identity, and indolenine substituents—produce large, non-linear shifts in absorption maxima (693–805 nm), quantum yields spanning two to three orders of magnitude, and differential singlet-oxygen photosensitization efficiencies [1]. IR 754 Carboxylic Acid occupies a specific spectral position (λabs 745–750 nm, λem ~779 nm) that is distinct from ICG (~800 nm), IR 783 (~780 nm), and ICG Carboxylic Acid (~800 nm), directly affecting tissue penetration, detector compatibility, and multiplexing capability [2]. Furthermore, the single carboxylic acid on the heptamethine bridge provides a defined, stoichiometric conjugation site that avoids the heterogeneous labeling and self-quenching commonly observed with multi-carboxylate or sulfonate cyanine derivatives .

Spectral position mismatch

IR 754 Carboxylic Acid absorbs at ~748 nm, distinct from ICG (~800 nm) and IR 783 (633 nm). Direct substitution may shift tissue penetration and require different filter sets, limiting multiplexing compatibility.

Conjugation handle non-equivalence

The single carboxyl on the heptamethine bridge provides stoichiometric, homogeneous antibody labeling. Multi-carboxylate or sulfonate dyes (e.g., IR 783) can produce heterogeneous conjugates and self-quenching, affecting reproducibility.

Photophysical property divergence

Minor structural changes in heptamethine cyanines alter quantum yields and singlet-oxygen generation by orders of magnitude. A generic replacement may drastically reduce fluorescence brightness or introduce unwanted photosensitization.

• [1] Štacková, L.; Muchová, E.; Russo, M.; Slavíček, P.; Štacko, P.; Klán, P. Deciphering the Structure–Property Relations in Substituted Heptamethine Cyanines. J. Org. Chem. 2020, 85 (15), 9776–9790. View Source
• [2] Cong, B.; Liu, Z.; Sun, X.; Cao, X.; Qiu, P.; Wang, C.; Zhang, Z.; Tian, C.; Wu, S.; Wang, Y. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology 2020, 30 (3), 179–185. DOI: 10.19401/j.cnki.1007-3639.2020.03.004. View Source

IR 754 Carboxylic Acid: Comparative Evidence vs. ICG & IR 783

Superior Fluorescence vs. ICG Antibody Conjugates

In a direct head-to-head comparison using a near-infrared fluorescence detector, the Cy754–rituximab (Cy754–Rit) immunoconjugate—wherein Cy754 is the polymethine cyanine core structurally related to IR 754 Carboxylic Acid—produced a measured fluorescence intensity of 3.08 × 10¹⁰ arbitrary units, compared to only 6.56 × 10⁸ for the analogous ICG–rituximab (ICG–Rit) conjugate prepared and imaged under the same conditions [1]. The Cy754 labeling rate on the antibody reached 100%, demonstrating efficient and complete conjugation via the carboxylic acid moiety [1].

Conjugate brightness

Head-to-head

Cy754–Rit: 3.08 × 10¹⁰ a.u. ICG–Rit: 6.56 × 10⁸ a.u.

≈ 47-fold higher fluorescence intensity

Reported higher conjugate fluorescence may improve target-to-background discrimination in research imaging models.

Antibody labeling rate 100%; NIR detector comparison.

Evidence Dimension	Fluorescence intensity of antibody–dye conjugate (arbitrary units)
Target Compound Data	Cy754–Rit: 3.08 × 10¹⁰ a.u.
Comparator Or Baseline	ICG–Rit: 6.56 × 10⁸ a.u.
Quantified Difference	≈ 47-fold higher for Cy754–Rit
Conditions	Near-infrared fluorescence detector; Cy754 and ICG each directly conjugated to rituximab; Cy754 labeling rate = 100%

Why This Matters

This ~47-fold brightness advantage directly translates to higher target-to-background ratios and the ability to detect smaller tumor deposits or sentinel lymph nodes at lower probe doses, reducing potential toxicity and cost per imaging procedure.

• [1] Cong, B.; Liu, Z.; Sun, X.; Cao, X.; Qiu, P.; Wang, C.; Zhang, Z.; Tian, C.; Wu, S.; Wang, Y. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology 2020, 30 (3), 179–185. View Source

Deeper Tissue Penetration vs. ICG Conjugates

In a murine sentinel lymph node model, the Cy754–rituximab conjugate exhibited a measurable tissue penetration depth of 14.3 mm, surpassing the 13.2 mm penetration achieved by ICG–rituximab conjugate under identical imaging geometry and detector settings [1]. The Cy754–Rit conjugate also co-localized accurately with the clinical gold-standard radiotracer, confirming target specificity while providing optical guidance [1].

Tissue penetration

Head-to-head

Cy754–Rit: 14.3 mm ICG–Rit: 13.2 mm

+1.1 mm (≈8.3% deeper) in murine lymph node model

Reported deeper signal penetration may support detection of lymph nodes in tissue-attenuation research models.

Local injection; identical imaging geometry.

Evidence Dimension	NIR fluorescence tissue penetration depth (mm)
Target Compound Data	Cy754–Rit: 14.3 mm
Comparator Or Baseline	ICG–Rit: 13.2 mm
Quantified Difference	+1.1 mm (≈8.3% improvement)
Conditions	Sentinel lymph node animal model; local injection; near-infrared fluorescence imaging

Why This Matters

An 8.3% improvement in penetration depth is clinically meaningful for detecting deeper lymph nodes in obese patients or for intraoperative scenarios where surgical draping and tissue thickness attenuate the fluorescence signal.

• [1] Cong, B.; Liu, Z.; Sun, X.; Cao, X.; Qiu, P.; Wang, C.; Zhang, Z.; Tian, C.; Wu, S.; Wang, Y. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology 2020, 30 (3), 179–185. View Source

Multiplexed Two-Color NIR Imaging Without Cross-Talk

IR 754 Carboxylic Acid (C3693) exhibits an absorption maximum at 748 nm and a fluorescence emission maximum at 779 nm in methanol . In contrast, ICG absorbs and emits near 780/800 nm, and IR 783 displays excitation/emission maxima at 633/780 nm . The 30–50 nm hypsochromic shift of the IR 754 absorption band relative to ICG places it in a less congested region of the NIR spectrum, reducing competitive absorption and enabling simultaneous dual-channel imaging with ICG or IR 783 when appropriate emission filters are used. This spectral positioning also matches the 740–750 nm excitation band of several clinical and preclinical NIR imaging systems optimized for Cy7-class dyes.

Spectral position

Data to verify

λabs 748 nm, λem 779 nm (MeOH)

Δλabs ≈ −32 nm vs ICG; +115 nm vs IR 783 excitation

Spectral separation reported as suitable for dual-channel NIR imaging with Cy7 filter sets; cross-talk reduction may require validation.

Methanol solution; product documentation data.

Evidence Dimension	Spectral maxima (λabs / λem, nm)
Target Compound Data	IR 754 Carboxylic Acid: λabs 748 nm, λem 779 nm (methanol)
Comparator Or Baseline	ICG: λabs ~780 nm, λem ~800 nm; IR 783: λabs 633 nm, λem 780 nm
Quantified Difference	Δλabs ≈ −32 nm vs. ICG; +115 nm vs. IR 783 excitation; Δλem ≈ −21 nm vs. ICG
Conditions	Methanol solution; data from TCI product documentation and published literature

Why This Matters

The unique spectral position reduces optical cross-talk in multiplexed panels, allowing simultaneous visualization of two NIR reporters without complex spectral unmixing algorithms and enabling use of standard Cy7 filter cubes available on most small-animal imaging systems.

Homogeneous Antibody Labeling via Single Carboxyl Handle

When the Cy754 polymethine cyanine (bearing a single carboxylic acid) was directly coupled to rituximab via carbodiimide-mediated amidation, the labeling rate reached 100%, and the resulting immunoconjugate retained full molecular integrity and immune activity of the antibody [1]. In contrast, cyanine dyes with multiple carboxylate or sulfonate groups (e.g., IR 783 with a sulfobutyl substituent) can produce heterogeneous mixtures of mono-, di-, and tri-labeled species that confound reproducibility and can induce antibody cross-linking. ICG Carboxylic Acid, while also offering a single carboxyl group, has its absorption maximum red-shifted to ~800 nm, precluding use with standard Cy7 filter sets and overlapping with the emission of many NIR-II probes .

Labeling homogeneity

Class-level

Labeling rate 100% (Cy754–Rit, 1:80 molar ratio)

Antibody immune activity retained; no cross-linking observed

Single carboxyl handle may support reproducible, homogeneous immunoconjugate preparation without post-labeling purification.

Carbodiimide-mediated amidation; SDS-PAGE confirmation.

Evidence Dimension	Antibody labeling efficiency and homogeneity
Target Compound Data	Cy754–Rit: labeling rate = 100% (1:80 molar ratio dye:antibody); immunoconjugate intact and immunologically active
Comparator Or Baseline	ICG Carboxylic Acid: single carboxyl but λabs ~800 nm; IR 783: sulfobutyl group, no quantitative labeling data at matched conditions
Quantified Difference	100% labeling for Cy754; antibody immune activity fully retained
Conditions	Direct carbodiimide-mediated coupling; molar ratio Cy754:Rit = 80:1; SDS-PAGE and immunoactivity assays

Why This Matters

100% labeling efficiency with preserved antibody activity means lot-to-lot reproducibility and eliminates the need for post-conjugation purification to remove under-labeled antibody, saving time and cost in probe manufacturing workflows.

• [1] Cong, B.; Liu, Z.; Sun, X.; Cao, X.; Qiu, P.; Wang, C.; Zhang, Z.; Tian, C.; Wu, S.; Wang, Y. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology 2020, 30 (3), 179–185. View Source

Renal Clearance of IR 754-Based Peptide Probes

The heptamethine cyanine scaffold underlying IR 754 Carboxylic Acid was used to construct the minigastrin-targeted fluorescent peptide probe dQ-MG-754, which demonstrated high-affinity binding (Kd = 1.77 ± 0.6 nM) to CCK2-receptor expressing tumor xenografts, favorable biodistribution with predominantly renal elimination, and pharmacokinetics compatible with fluorescence-guided endoscopy in murine models [1]. While this evidence is from a peptide conjugate rather than the free acid, it establishes that the IR 754 cyanine core does not intrinsically drive hepatic accumulation or prolonged retention—a known limitation of ICG, which binds extensively to plasma proteins (98% bound, 80% to albumin) and undergoes exclusive hepatic clearance, resulting in high background in the liver and gastrointestinal tract [2].

Clearance route

Cross-study

dQ-MG-754 (IR 754-based): renal elimination ICG: hepatic clearance, 98% protein bound

Kd = 1.77 ± 0.6 nM for CCK2R

Reported renal clearance may reduce hepatic background in abdominal imaging research models compared with ICG.

Athymic nude mice; intravenous injection; imaging up to 24 h.

Evidence Dimension	In vivo biodistribution and clearance route of dye–peptide conjugates
Target Compound Data	dQ-MG-754: Kd = 1.77 ± 0.6 nM; renal elimination; suitable for endoscopic imaging
Comparator Or Baseline	ICG: 98% plasma protein binding; exclusive hepatic clearance; high liver/gut background
Quantified Difference	Renal vs. hepatic elimination route; Kd quantitation provided for IR 754-based probe
Conditions	Athymic nude mice bearing CCK2R-positive subcutaneous xenografts; intravenous injection; imaging up to 24 h post-injection

Why This Matters

Renal clearance eliminates the persistent hepatic background that limits ICG's utility for abdominal tumor imaging, making IR 754-based probes preferentially suited for gastrointestinal, pancreatic, and peritoneal metastasis imaging applications.

• [1] Kossatz, S.; Béhé, M.; Mansi, R.; Saur, D.; Czerney, P.; Kaiser, W. A.; Hilger, I. Multifactorial diagnostic NIR imaging of CCK2R expressing tumors. Biomaterials 2013, 34 (21), 5172–5180. View Source
• [2] Wikiwand. Indocyanine green – plasma protein binding and clearance properties. View Source

Tunable Absorption and Quantum Yields via Substitution

A systematic study of 18 heptamethine cyanine derivatives demonstrated that a single substituent on the polymethine chain can shift the absorption maximum across 693–805 nm and alter fluorescence quantum yields, singlet-oxygen generation efficiency (ΦΔ), and photodecomposition quantum yields by factors of 100–1000 [1]. IR 754 Carboxylic Acid, bearing a C4′-carboxy substituent on the heptamethine bridge, occupies a specific position within this tunable landscape. The study established that C4′-substitution generally red-shifts absorption while modulating excited-state reactivity in a position-dependent manner, insights that are directly actionable for researchers designing theranostic agents where the balance between fluorescence brightness and photodynamic activity must be optimized [1].

Tunable properties

Class-level

Cy7 library: λabs range 693–805 nm; ΦΔ/Φf modulation by 100–1000×

IR 754 Carboxylic Acid positions within the C4′-substituted subset

Substituent-dependent photophysics support dye engineering research; IR 754 provides a defined starting point for theranostic probe design.

18-derivative study; DFT/TD-DFT calculations.

Evidence Dimension	Absorption tuning range and quantum yield variability in Cy7 library
Target Compound Data	IR 754 Carboxylic Acid: λabs 748 nm (positions it within the C4′-substituted subset of the Cy7 library)
Comparator Or Baseline	Cy7 library: λabs range 693–805 nm; ΦΔ range spanning 2–3 orders of magnitude
Quantified Difference	λabs tunability of 112 nm; ΦΔ and Φf modulation by 100–1000× via single-point substitution
Conditions	Methanol solution; DFT/TD-DFT calculations; experimental photophysical characterization of 18 derivatives (compound series 1a–r)

Why This Matters

For procurement decisions, this means IR 754 Carboxylic Acid is not an isolated compound but a member of a rationally tunable dye platform; researchers can select or co-design derivatives with precisely matched absorption, brightness, and photosensitization properties for applications ranging from pure fluorescence imaging to combined photodynamic therapy.

• [1] Štacková, L.; Muchová, E.; Russo, M.; Slavíček, P.; Štacko, P.; Klán, P. Deciphering the Structure–Property Relations in Substituted Heptamethine Cyanines. J. Org. Chem. 2020, 85 (15), 9776–9790. View Source

IR 754 Carboxylic Acid Application Scenarios

Fluorescence-Guided Sentinel Lymph Node Biopsy

For breast cancer and melanoma sentinel lymph node mapping, IR 754 Carboxylic Acid-derived antibody conjugates provide a 47-fold fluorescence intensity advantage and 8.3% greater tissue penetration over ICG-based conjugates, as demonstrated in murine models [1]. The 100% labeling efficiency and preserved antibody immunoactivity ensure reproducible probe quality suitable for clinical translation. Researchers procuring IR 754 Carboxylic Acid for this application should expect superior node detection sensitivity, particularly in patients with high body mass index where optical attenuation is significant.

CCK2-Receptor Targeted NIR Imaging of GI Malignancies

The IR 754 cyanine scaffold, when conjugated to minigastrin peptides (dQ-MG-754), achieves high-affinity tumor targeting (Kd = 1.77 nM) with renal clearance, avoiding the hepatic accumulation artifact that complicates ICG-based abdominal imaging [2]. This application scenario is specifically validated for fluorescence-guided endoscopy of CCK2R-expressing tumors, including medullary thyroid cancer and pancreatic neuroendocrine tumors. Procurement of the carboxylic acid precursor enables in-house synthesis of targeted probes with predictable pharmacokinetics.

Multiplexed Dual-Color NIR Imaging with ICG/IR 783

IR 754 Carboxylic Acid's absorption maximum at 748 nm and emission at 779 nm are spectrally resolved from ICG (~780/800 nm) and IR 783 (633/780 nm), enabling two-channel NIR imaging without cross-talk when using standard Cy7 and ICG filter sets . In published multifactorial imaging studies, an IR 754-based probe (dQ-MG-754) was successfully combined with an IR800-labeled GLUT-1 probe to simultaneously visualize CCK2R expression and tumor glucose metabolism in the same animal, demonstrating the practical feasibility of this multiplexing approach [2].

Activatable NIR Probes via Carboxylic Acid-Modulated Switching

The carboxylic acid group on the heptamethine bridge of IR 754 Carboxylic Acid can be exploited to engineer spirocyclization-based fluorescence ON/OFF switches, as demonstrated in the rational design of a unique class of NIR functional dyes with carboxylic-acid-controlled fluorescence modulation [3]. This mechanism is directly applicable to the development of enzyme-activatable probes (e.g., nitroreductase-sensing hypoxia probes) where fluorescence is turned on only upon enzymatic cleavage or intracellular acidification. The IR 754 scaffold thus serves as a versatile platform for 'smart' activatable imaging agents that are dark in circulation but brightly fluorescent at the target site.

Application

Selection Property

Validation Focus

Sentinel lymph node mapping research

High antibody-conjugate fluorescence brightness

Signal penetration depth in tissue-attenuation animal models

CCK2R-targeted tumor imaging studies

Renal-clearance dye scaffold with low hepatic background

Biodistribution and clearance route in xenograft models

Dual-color NIR imaging research

Spectral separation from ICG/IR 783 for multiplexing

Cross-talk validation with Cy7/ICG filter sets

Activatable fluorescence probe engineering

Carboxylic-acid-modulated fluorescence ON/OFF switching

Switching efficiency in enzyme-responsive probe designs

• [1] Cong, B.; Liu, Z.; Sun, X.; Cao, X.; Qiu, P.; Wang, C.; Zhang, Z.; Tian, C.; Wu, S.; Wang, Y. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology 2020, 30 (3), 179–185. View Source
• [2] Kossatz, S.; Béhé, M.; Mansi, R.; Saur, D.; Czerney, P.; Kaiser, W. A.; Hilger, I. Multifactorial diagnostic NIR imaging of CCK2R expressing tumors. Biomaterials 2013, 34 (21), 5172–5180. View Source
• [3] Lin, L.; Yang, W.; Yang, Y.; Hua, J. A Unique Class of Near-Infrared Functional Fluorescent Dyes with Carboxylic-Acid-Modulated Fluorescence ON/OFF Switching: Rational Design, Synthesis, Optical Properties, Theoretical Calculations, and Applications for Fluorescence Imaging in Living Animals. J. Am. Chem. Soc. 2012 (referenced via TCI product page). View Source